1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride

• IUPAC Name: 1-[4-(difluoromethyl)phenyl]ethanamine;hydrochloride
• InChI: InChI=1S/C9H11F2N.ClH/c1-6(12)7-2-4-8(5-3-7)9(10)11;/h2-6,9H,12H2,1H3;1H
• InChI Key: OKRHMDPVPVWGCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)F)N.Cl
• Molecular Formula: C9H12ClF2N
• Molecular Weight: 207.65 g/mol

Description

1-(4-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride, also known as 1-(4-DFMPA) hydrochloride, is a novel compound used in scientific research. It is a derivative of the compound phenethylamine, which is a neurotransmitter and hormone found in the human body. 1-(4-DFMPA) hydrochloride has a wide range of applications in scientific research, including biochemical and physiological studies, as well as laboratory experiments.

Scientific Research Applications

1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride is used in a variety of scientific research applications, including biochemical and physiological studies. The compound has been used to study the effects of phenethylamine on the brain and its role in mood regulation. It has also been used to study the effects of monoamine oxidase inhibitors on the neurotransmitter serotonin, as well as to study the biochemical and physiological effects of serotonin. In addition, 1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride has been used to study the effects of dopamine on the reward system.

Mechanism of Action

1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride acts as an agonist of the monoamine transporter proteins in the brain. This means that it binds to the transporter proteins and stimulates them to release monoamines, such as serotonin, dopamine, and norepinephrine. These monoamines are then available to act on their respective receptors, which then leads to the desired biochemical and physiological effects.
Biochemical and Physiological Effects
1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been found to increase levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to improved mood, increased focus, and improved sleep. It can also act as an antidepressant, as well as an anxiolytic, and has been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride has several advantages for use in laboratory experiments. It is easy to synthesize and has a high purity, which makes it ideal for use in biochemical and physiological studies. In addition, the compound is relatively stable and can be stored for long periods of time without degradation. However, the compound has several limitations as well. It is not water soluble, which can make it difficult to work with in some experiments. Additionally, the compound has a low solubility in organic solvents, which can make it difficult to dissolve in certain solutions.

Future Directions

1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride has a wide range of potential future directions. It could be used to study the effects of monoamine transporter inhibitors on the brain, as well as the effects of serotonin and dopamine on the reward system. Additionally, it could be used to study the effects of monoamine oxidase inhibitors on the neurotransmitter serotonin, as well as to study the biochemical and physiological effects of serotonin. It could also be used to investigate the effects of monoamine agonists on anxiety and depression. Finally, it could be used to study the effects of drugs on the brain and its role in behavior.

Synthesis Methods

1-[4-(difluoromethyl)phenyl]ethan-1-amine hydrochloride(4-DFMPA) hydrochloride is synthesized by reacting 4-difluoromethylphenylacetic acid with ethanamine in the presence of hydrochloric acid. The reaction is carried out in an inert atmosphere and is heated to a temperature of approximately 170°C. The reaction is complete when the desired product is obtained. The product is then purified by recrystallization and the desired compound is isolated.